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Compound of Interest

Compound Name: 2-Amino-2-methylpropanamide

Cat. No.: B190125

An In-depth Technical Guide to the Safety and Handling of 2-Amino-2-methylpropanamide

Introduction

2-Amino-2-methylpropanamide, with the CAS number 16252-90-7, is a chemical compound
utilized in various research and development applications.[1] As a derivative of an amino acid,
it serves as a building block in the synthesis of more complex molecules.[2] Given its
application in laboratory settings, a thorough understanding of its safety profile and proper
handling procedures is critical for the protection of researchers, scientists, and drug
development professionals. This guide provides a comprehensive overview of the known
hazards, handling precautions, and emergency procedures associated with 2-Amino-2-
methylpropanamide.

Hazard Identification

While specific GHS classification data for 2-Amino-2-methylpropanamide is not consistently
available across all sources, related compounds and available safety data sheets (SDS) for
similar structures indicate potential hazards.[1][3] For instance, the SDS for 2-Amino-2-
methylpropanamide from some suppliers indicates it is classified as causing severe skin
burns and eye damage.

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement
Causes severe skin burns and
Hazard H314
eye damage.
Wear protective
Precautionary P280 gloves/protective clothing/eye
protection/face protection.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Immediately call a POISON
P310

CENTER or doctor/physician.

Note: This information is based on available supplier data and may not be exhaustive. Always

refer to the specific Safety Data Sheet provided by the supplier.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Amino-2-methylpropanamide is

presented below.

Table 2: Physical and Chemical Properties of 2-Amino-2-methylpropanamide
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Property Value Source
CAS Number 16252-90-7 [11[3114]
Molecular Formula C4H10N20 [3][4]
Molecular Weight 102.14 g/mol [1114]

2-methylalaninamide, 2-Amino-
Synonyms ] ] [4]
2-methylpropionamide

Physical Form Solid

Storage Temperature 2-8°C, under inert atmosphere

Toxicological Information

Detailed toxicological data for 2-Amino-2-methylpropanamide is limited in the provided
search results. However, information on related compounds like 2-Amino-2-methyl-1-propanol
suggests potential for irritation. For 2-Amino-2-methyl-1-propanol, the oral LD50 in rats is 2900
mg/kg and in mice is 2.15 g/kg.[5][6] It is noted as causing skin irritation and serious eye
damage.[5][7]

Table 3: Acute Toxicity Data for Related Compounds

Compound Route Species Value

2-Amino-2-methyl-1-

Oral Rat LD50 = 2900 mg/kg[6]
propanol
2-Amino-2-methyl-1-
Oral Mouse LD50 = 2.15 g/kg[5]
propanol
2-Amino-2-methyl-1- ) LD50 > 2000 mg/kg[6]
Dermal Rabbit
propanol [9]

First-Aid Measures

In the event of exposure to 2-Amino-2-methylpropanamide, immediate action is crucial. The
following are general first-aid guidelines based on available SDS for this and structurally similar
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chemicals.

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1][9]

e Following Skin Contact: Immediately take off contaminated clothing.[9] Wash off with soap
and plenty of water.[1] Consult a doctor.

» Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, also under
the eyelids.[1][8] Remove contact lenses if present and easy to do.[8] Seek immediate
medical attention.

» Following Ingestion: Rinse mouth with water. Do not induce vomiting.[1][9] Never give
anything by mouth to an unconscious person.[1] Call a doctor or Poison Control Center
immediately.[1][9]
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Caption: General first-aid response workflow for chemical exposure.

Firefighting Measures

In case of a fire involving 2-Amino-2-methylpropanamide, the following measures should be
taken:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
[10]

o Specific Hazards Arising from the Chemical: During a fire, toxic fumes and hazardous
combustion products such as carbon oxides and nitrogen oxides (NOx) may be released.[7]
[11]

o Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1][7]

Accidental Release Measures

Proper procedures must be followed in the event of a spill to prevent exposure and
environmental contamination.

e Personal Precautions: Use personal protective equipment. Avoid dust formation and
breathing vapors, mist, or gas.[1][7] Ensure adequate ventilation.[1] Evacuate personnel to
safe areas and keep people away from and upwind of the spill.[1][9]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not
let the chemical enter drains, as it may be harmful to aquatic life.[7][12]

o Methods for Containment and Cleaning Up: Collect the spilled material and arrange for
disposal.[1] Methods like sweeping up or shoveling into suitable, closed containers are
recommended.[7][12] Avoid creating dust.[7] Use spark-proof tools and explosion-proof
equipment if applicable.[1]
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Caption: Step-by-step workflow for responding to a chemical spill.
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Handling and Storage

o Precautions for Safe Handling: Handle in a well-ventilated place.[1] Wear suitable protective
clothing.[1] Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[1]
[7] Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

» Conditions for Safe Storage: Store the container tightly closed in a dry, cool, and well-
ventilated place.[1][8] The recommended storage temperature is between 2-8°C in an inert
atmosphere. Store apart from incompatible materials.[1]

Exposure Controls and Personal Protection

e Engineering Controls: Work in a well-ventilated area. Using a chemical fume hood is
preferable.[5] An eyewash station and safety shower should be readily available in the
immediate work area.[5]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][7]

o Skin Protection: Wear suitable protective gloves (e.g., chemical impermeable gloves) and
a lab coat or other protective clothing.[1][5]

o Respiratory Protection: If ventilation is inadequate or dust/aerosols are generated, wear a
NIOSH-approved respirator.[5]
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Caption: Decision workflow for selecting appropriate PPE.
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[12][13]

» Conditions to Avoid: Avoid dust formation.[1] For related compounds, heat, sparks, flames,
and other sources of ignition should be avoided.[8][13]

e Incompatible Materials: Strong oxidizing agents and acids are generally incompatible with
amino compounds.[8][13]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon oxides and nitrogen oxides.[11][13]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the safety and handling of 2-Amino-2-
methylpropanamide were not available in the initial search results. The information provided
herein is aggregated from Safety Data Sheets and chemical database entries. The following is
a generalized protocol for handling the compound in a research setting, based on the compiled
safety data.

General Laboratory Handling Protocol

e Preparation:

[¢]

Before handling, thoroughly review the supplier-specific Safety Data Sheet (SDS).

o

Ensure the work area, typically a chemical fume hood, is clean and operational.[5]

o

Verify that an eyewash station and safety shower are accessible and unobstructed.[5]

[¢]

Assemble all necessary equipment and reagents before starting the experiment.
» Personal Protective Equipment (PPE):

o Don all required PPE as determined by the PPE selection workflow (Section 9.0),
including, at a minimum, a lab coat, safety goggles, and chemical-resistant gloves.[1][5]
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» Handling the Compound:

o

Perform all manipulations of solid 2-Amino-2-methylpropanamide within a fume hood to
minimize inhalation exposure.[5]

(¢]

When weighing the solid, use a balance inside the hood or a vented balance enclosure.

[¢]

Avoid creating dust during transfer.[1][7] Use appropriate tools like a spatula.

[¢]

If making solutions, add the solid to the solvent slowly to avoid splashing.

[e]

Keep containers tightly closed when not in use.[1]
e Cleanup and Waste Disposal:

o Wipe down the work surface with an appropriate solvent to decontaminate it after the
procedure is complete.

o Dispose of contaminated materials (e.g., gloves, weighing paper, pipette tips) in a
designated, sealed hazardous waste container.

o Unused or waste 2-Amino-2-methylpropanamide must be disposed of as hazardous
chemical waste in accordance with institutional and local regulations.

o Emergency Procedures:
o In case of a spill, immediately follow the spill response workflow (Section 7.0).

o In case of personal exposure, follow the first-aid measures (Section 5.0) and seek medical
attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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